Cas no 146086-10-4 (2,2-diMethylbut-3-ynal)

2,2-Dimethylbut-3-ynal is a highly functionalized aldehyde featuring a terminal alkyne group and a quaternary carbon center. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules with sterically hindered motifs. The alkyne functionality allows for further derivatization via click chemistry, Sonogashira coupling, or other alkyne-specific reactions, while the aldehyde group provides a versatile handle for nucleophilic additions or condensations. The gem-dimethyl substitution enhances stability and influences reactivity, making it useful in asymmetric synthesis and pharmaceutical applications. This compound is particularly advantageous for researchers requiring precise control over molecular architecture in fine chemical and material science applications.
2,2-diMethylbut-3-ynal structure
2,2-diMethylbut-3-ynal structure
Product Name:2,2-diMethylbut-3-ynal
CAS No:146086-10-4
MF:C6H8O
MW:96.127121925354
CID:2098489
PubChem ID:54242173
Update Time:2025-10-21

2,2-diMethylbut-3-ynal Chemical and Physical Properties

Names and Identifiers

    • 2,2-diMethylbut-3-ynal
    • 146086-10-4
    • EN300-7491953
    • AKOS040804507
    • Inchi: 1S/C6H8O/c1-4-6(2,3)5-7/h1,5H,2-3H3
    • InChI Key: OABKIZHURMZHIZ-UHFFFAOYSA-N
    • SMILES: O=CC(C#C)(C)C

Computed Properties

  • Exact Mass: 96.057514874g/mol
  • Monoisotopic Mass: 96.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.1Ų

2,2-diMethylbut-3-ynal Pricemore >>

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